Cas no 1806312-82-2 (2-Difluoromethyl-3-(trifluoromethyl)benzonitrile)

2-Difluoromethyl-3-(trifluoromethyl)benzonitrile structure
1806312-82-2 structure
Product Name:2-Difluoromethyl-3-(trifluoromethyl)benzonitrile
CAS No:1806312-82-2
MF:C9H4F5N
MW:221.126779556274
CID:4707353
Update Time:2023-08-15

2-Difluoromethyl-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Difluoromethyl-3-(trifluoromethyl)benzonitrile
    • Inchi: 1S/C9H4F5N/c10-8(11)7-5(4-15)2-1-3-6(7)9(12,13)14/h1-3,8H
    • InChI Key: LIAFAHPNUAKGQZ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C#N)C=1C(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Topological Polar Surface Area: 23.8
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